1-(4-Nitrophenyl)ethane-1,2-diol

• IUPAC Name: 1-(4-nitrophenyl)ethane-1,2-diol
• InChI: InChI=1S/C8H9NO4/c10-5-8(11)6-1-3-7(4-2-6)9(12)13/h1-4,8,10-11H,5H2
• InChI Key: YOJHBFHEOQUUAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CO)O)[N+](=O)[O-]
• Molecular Formula: C8H9NO4
• DSSTOX Substance ID: DTXSID10399497
• Molecular Weight: 183.16 g/mol
• CAS RN: 88057-19-6

Description

1-(4-Nitrophenyl)ethane-1,2-diol is a chemical compound with the molecular formula C8H9NO4. It contains 9 Hydrogen atoms, 8 Carbon atoms, 1 Nitrogen atom, and 4 Oxygen atoms. The molecular weight of this compound is 183.16 g/mol.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

1-(4-Nitrophenyl)ethane-1,2-diol: serves as a precursor in the synthesis of various heterocyclic compounds. These structures are significant in pharmaceutical chemistry due to their biological and pharmacological properties. .

Catalysis Research

In catalysis research, 1-(4-Nitrophenyl)ethane-1,2-diol can be used to study the effects of nitro groups in catalytic processes. .

Material Science

This compound finds applications in material science, particularly in the development of novel polymeric materials. .

Analytical Chemistry

1-(4-Nitrophenyl)ethane-1,2-diol: is utilized in analytical chemistry as a standard for calibrating instruments and validating analytical methods. .

Environmental Chemistry

The environmental fate of nitrophenyl compounds, including 1-(4-Nitrophenyl)ethane-1,2-diol , is of interest in environmental chemistry. .

Biochemical Research

In biochemical research, 1-(4-Nitrophenyl)ethane-1,2-diol can be used to investigate enzyme-catalyzed reactions involving nitrophenyl groups. .

Synthesis routes and methods I

Procedure details

To a stirred solution of ethyl 2-(4-nitrophenyl)-2-oxoacetate (10.0 g, 47.8 mmol) in ethanol (100 mL) was slowly added sodium borohydride (4.54 g, 119.5 mmol) at 0° C. After the addition was completed, the reaction mixture was allowed to warm to RT and stirred for 12 h. The reaction was quenched by acetone (10 mL) and concentrated. The residue was purified by silica gel column chromatography (dichloromethane/methanol=5/1) to afford the title compound (8.0 g, 87%) as a brown solid. MS (ES+) C8H9NO4 requires: 183, found: 184 [M+H]+.

Synthesis routes and methods II

Procedure details

7 ml of a 1.0M tetrahydrofuran solution of diborane-tetrahydrofuran complex were added, at 0° C. under a stream of nitrogen, to a solution of 0.5 g of crude 4-nitrophenylglyoxylic acid in tetrahydrofuran, and the resulting mixture was stirred overnight at room temperature. The reaction mixture was poured into ice-water and extracted with ethyl acetate. The extract was washed with a saturated aqueous solution of sodium chloride and dried over anhydrous magnesium sulfate. The solvent was distilled off, to give 0.56 g (quantitative yield) of 1-(4-nitrophenyl)-1,2-ethanediol as a crude product.